Cas no 62596-44-5 (3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester)

3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester structure
62596-44-5 structure
Product Name:3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester
CAS No:62596-44-5
MF:C14H14O4
MW:246.258564472198
CID:438718
PubChem ID:12332580
Update Time:2025-04-19

3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 5-(4-methoxyphenyl)-, ethyl ester
    • ethyl 5-(4-methoxyphenyl)furan-3-carboxylate
    • DTXSID80490763
    • 62596-44-5
    • Inchi: 1S/C14H14O4/c1-3-17-14(15)11-8-13(18-9-11)10-4-6-12(16-2)7-5-10/h4-9H,3H2,1-2H3
    • InChI Key: SUAGJOGWTWCMML-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OCC)C=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 246.08922
  • Monoisotopic Mass: 246.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67
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